16 alpha,17-epoxy-3 beta-hydroxy-5 alpha-pregnan-20-one
16 alpha,17-epoxy-3 beta-hydroxy-5 alpha-pregnan-20-one
Brand Name:
Vulcanchem
CAS No.:
1097-50-3
VCID:
VC0086966
InChI:
InChI=1S/C21H32O3/c1-12(22)21-18(24-21)11-17-15-5-4-13-10-14(23)6-8-19(13,2)16(15)7-9-20(17,21)3/h13-18,23H,4-11H2,1-3H3/t13-,14-,15+,16-,17-,18?,19-,20-,21+/m0/s1
SMILES:
CC(=O)C12C(O1)CC3C2(CCC4C3CCC5C4(CCC(C5)O)C)C
Molecular Formula:
C21H32O3
Molecular Weight:
332.5 g/mol
16 alpha,17-epoxy-3 beta-hydroxy-5 alpha-pregnan-20-one
CAS No.: 1097-50-3
Main Products
VCID: VC0086966
Molecular Formula: C21H32O3
Molecular Weight: 332.5 g/mol
| CAS No. | 1097-50-3 |
|---|---|
| Product Name | 16 alpha,17-epoxy-3 beta-hydroxy-5 alpha-pregnan-20-one |
| Molecular Formula | C21H32O3 |
| Molecular Weight | 332.5 g/mol |
| IUPAC Name | 1-[(1R,2S,6S,7S,10S,11S,14S,16S)-14-hydroxy-7,11-dimethyl-5-oxapentacyclo[8.8.0.02,7.04,6.011,16]octadecan-6-yl]ethanone |
| Standard InChI | InChI=1S/C21H32O3/c1-12(22)21-18(24-21)11-17-15-5-4-13-10-14(23)6-8-19(13,2)16(15)7-9-20(17,21)3/h13-18,23H,4-11H2,1-3H3/t13-,14-,15+,16-,17-,18?,19-,20-,21+/m0/s1 |
| Standard InChIKey | MSGQPOBWYUXEOQ-HUTPOGKCSA-N |
| Isomeric SMILES | CC(=O)[C@]12C(O1)C[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC[C@@H]5[C@@]4(CC[C@@H](C5)O)C)C |
| SMILES | CC(=O)C12C(O1)CC3C2(CCC4C3CCC5C4(CCC(C5)O)C)C |
| Canonical SMILES | CC(=O)C12C(O1)CC3C2(CCC4C3CCC5C4(CCC(C5)O)C)C |
| Synonyms | 16 alpha,17-epoxy-3 beta-hydroxy-5 alpha-pregnan-20-one 16,17-EHPO 5-pregnene-3beta-ol-16,17-epoxi-20-one |
| PubChem Compound | 150883 |
| Last Modified | Dec 23 2021 |
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